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Compound of Interest

Compound Name: Soludactone
CAS No.: 2181-04-6
Cat. No.: B1668265
Get Quote
. J

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Soludactone, the active ingredient of which is
potassium canrenoate. The following procedures and recommendations are designed to
ensure safe handling, storage, and disposal of this substance.

Hazard Identification and Classification

Potassium canrenoate is classified as a hazardous substance. Ingestion may be harmful, and
there is evidence of potential long-term health effects.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4
[21[3]1[4]

. - H351: Suspected of causing
Carcinogenicity Category 2 1]
cancer

. . H373: May cause damage to
Specific Target Organ Toxicity organs through prolonged or

(Repeated Exposure)
repeated exposure[1]

Potential Health Effects:

 Inhalation: May cause respiratory tract irritation.[4]
» Skin Contact: May cause skin irritation.[4]

» Eye Contact: May cause eye irritation.[4]

¢ Ingestion: Harmful if swallowed.[1][2][3][4] Accidental ingestion of less than 150 grams may

be fatal or cause serious health damage.

o Reproductive Toxicity: Animal studies suggest potential reproductive effects.[1] It is advised

to avoid contact during pregnancy and while nursing.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure when
handling potassium canrenoate.
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PPE Type Specifications

Chemical goggles or tightly fitting safety goggles

Eye Protection o )
with side-shields.[2]

Hand Protection Protective gloves.

A particulate respirator is recommended.[5] In
Respiratory Protection case of exceeded exposure limits or irritation, a

full-face respirator should be used.[2]

) Protective clothing.[5] Fire/flame resistant and
Body Protection ) ] o
impervious clothing is recommended.[2]

Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the
compound and ensuring the safety of laboratory personnel.

Handling:

Avoid all personal contact, including inhalation of dust.[5]

Use in a well-ventilated area.[5]

Do not eat, drink, or smoke in areas where the substance is handled.[2][5]

Wash hands thoroughly with soap and water after handling.[2][5]

Work clothes should be laundered separately.[5]
Storage:

o Keep containers securely sealed when not in use.[5]
e Store in a dry place in a closed container.[1]

« Avoid contact with incompatible materials, such as strong oxidizing agents.[1]
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Accidental Release and Disposal Plan

In the event of a spill or for final disposal, the following procedures should be followed.
Accidental Release:
e Minor Spills:

o Clean up spills immediately.[5]

o Avoid breathing dust and contact with skin and eyes.[5]

o Use dry clean-up procedures and avoid generating dust.[5]

o Vacuum or sweep up the material and place it in a suitable container for disposal.[5]
e Major Spills:

o Alert personnel in the area and emergency responders.[5]

o Wear appropriate protective clothing.[5]

o Prevent the spillage from entering drains or water courses.[5]

Disposal:

Dispose of contents and containers in accordance with local, regional, and international
regulations.[1]

Do not reuse empty containers.[1]

Any remaining product should be disposed of by authorized companies.[1]

Avoid release into the environment.[1]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of
Soludactone (potassium canrenoate) in a laboratory setting.
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Safe Handling Workflow for Soludactone (Potassium Canrenoate)

1. Preparation
- Assess Risks
- Wear full PPE (Goggles, Gloves, Lab Coat, Respirator)

i

2. Weighing and Handling
- Use in a well-ventilated area (e.g., fume hood)
- Avoid generating dust

;

3. In-Use Operations
- Keep containers closed when not in use
- No eating, drinking, or smoking

N
N\

AN
“f Spill Occurs
AN

4. Decontamination 5. Spill Response
- Clean work surfaces thoroughly - Evacuate and alert others

- Wash hands after handling - Use appropriate spill kit
7. Storage 6. Waste Disposal
- Store in a dry, designated area - Collect waste in labeled, sealed containers
- Away from incompatible materials - Dispose of according to institutional and local regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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